6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine

• IUPAC Name: 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• InChI: InChI=1S/C14H18N2O/c1-2-17-9-6-7-13-11(8-9)10-4-3-5-12(15)14(10)16-13/h6-8,12,16H,2-5,15H2,1H3
• InChI Key: YUJPBAZGLXHKKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)NC3=C2CCCC3N
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

The compound “6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine” is likely a derivative of the tetrahydrocarbazole family. Tetrahydrocarbazoles are a group of organic compounds that contain a partially saturated carbazole backbone. They are often used in the synthesis of various pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for “6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine” were not found, tetrahydrocarbazoles can be synthesized through various methods. One such method involves the Fischer indole synthesis, which involves the reaction of phenylhydrazines with cyclohexanone.

Molecular Structure Analysis

The molecular structure of “6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine” would likely be similar to other tetrahydrocarbazoles. For example, 1H-Carbazole, 2,3,4,9-tetrahydro- has a molecular weight of 171.2383.

Chemical Reactions Analysis

Tetrahydrocarbazoles can undergo various chemical reactions. For instance, they can be oxidized to produce tetrahydrocarbazol-1-ones or 3,4,5,6-tetrahydro-1H-1-benzazonine-2,7-diones, depending on the nature of the selected oxidant.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . These compounds could play a role in antiviral drug development.

Biological Activity and Pharmacology

• . Investigating their mechanisms of action and optimizing their efficacy could be valuable.
• . Further research into the specific effects of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine derivatives on cancer cells is warranted.

Organic Synthesis and Functionalization

• . These functionalized derivatives can serve as building blocks for more complex organic molecules.

Materials Science and Optoelectronics

• . Understanding the electronic properties of these compounds could be relevant for materials design.

Future Directions

The future directions for research on “6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities. This could lead to the development of new pharmaceuticals and other useful compounds.

Mechanism of Action

Target of Action

Related compounds, such as tetrahydrocarbazole derivatives, have been associated with a broad spectrum of biological activity, including antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activity .

Mode of Action

It’s known that the oxidation of substituted 2,3,4,9-tetrahydro-1h-carbazoles can lead to the formation of various functionalized tetrahydrocarbazoles . The reactive site of the substrate depends on the oxidant and the reaction conditions, resulting in the formation of divergent products .

Biochemical Pathways

Related compounds have been shown to interact with various biochemical pathways due to their broad spectrum of biological activity .

Result of Action

Related compounds have been associated with a broad spectrum of biological activity, suggesting that they may have diverse effects at the molecular and cellular level .

Action Environment

It’s known that the reaction of similar compounds can depend on various factors, including the nature of the selected oxidant, solvents, and the concentration of reactants .